Cas no 2172591-97-6 (3-1-(hydroxymethyl)cyclohexyloxolan-3-ol)

• Product Name: 3-1-(hydroxymethyl)cyclohexyloxolan-3-ol
• CAS No: 2172591-97-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6241442
• PubChem ID: 165845196
• Update Time: 2025-10-29

3-1-(hydroxymethyl)cyclohexyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)cyclohexyloxolan-3-ol
• EN300-1632773
• 2172591-97-6
• 3-[1-(hydroxymethyl)cyclohexyl]oxolan-3-ol

• Inchi： 1S/C11H20O3/c12-8-10(4-2-1-3-5-10)11(13)6-7-14-9-11/h12-13H,1-9H2
• InChI Key： USNPEDLCYOWZTJ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(CO)CCCCC1)O

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.7Ų

Additional information on 3-1-(hydroxymethyl)cyclohexyloxolan-3-ol

Exploring the Properties and Applications of 3-1-(Hydroxymethyl)cyclohexyloxolan-3-ol (CAS No. 2172591-97-6)

The compound 3-1-(Hydroxymethyl)cyclohexyloxolan-3-ol, identified by the CAS registry number CAS No. 2172591-97-6, is a fascinating molecule with a diverse range of applications across various industries. This compound, often referred to as hydroxymethylcyclohexyloxolan, has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the importance of understanding the structural and functional aspects of 3-1-(Hydroxymethyl)cyclohexyloxolan-3-ol. Its molecular structure, which includes a cyclohexyl group, a hydroxymethyl substituent, and an oxolane ring, contributes to its versatility in chemical reactions. The compound's ability to form stable complexes with metal ions has been a focal point in material science research, particularly in the development of new catalysts for organic synthesis.

In terms of physical properties, hydroxymethylcyclohexyloxolan exhibits a high degree of solubility in polar solvents, making it ideal for use in aqueous-based formulations. Its thermal stability has also been extensively studied, with findings indicating that it maintains its structural integrity under moderate heating conditions. This property is crucial for its application in industrial processes that require thermal resistance.

The synthesis of CAS No. 2172591-97-6 involves a multi-step reaction sequence that includes oxidation, cyclization, and purification steps. Researchers have recently explored greener synthesis methods, such as using biocatalysts or microwave-assisted reactions, to enhance yield and reduce environmental impact. These advancements have significantly improved the scalability of production processes for this compound.

In the pharmaceutical industry, 3-1-(Hydroxymethyl)cyclohexyloxolan-3-ol has shown promise as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in reactions has made it a valuable tool for drug discovery programs targeting complex molecular architectures. Additionally, its role as an intermediate in the synthesis of bioactive compounds has been documented in several recent patents.

The agricultural sector has also benefited from the unique properties of this compound. Studies have demonstrated its potential as a plant growth regulator, capable of enhancing crop yields under stress conditions such as drought or salinity. Field trials conducted in controlled environments have shown consistent results, suggesting that this compound could play a significant role in sustainable agriculture practices.

In terms of environmental impact, researchers have investigated the biodegradation pathways of hydroxymethylcyclohexyloxolan. Findings indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in natural ecosystems. This characteristic is particularly important for its use in agrochemical formulations where environmental safety is a priority.

The toxicological profile of this compound has been thoroughly evaluated using both in vitro and in vivo models. Results from acute and chronic toxicity studies suggest that it poses minimal risk to human health when used within recommended exposure limits. These findings align with regulatory guidelines for chemical safety assessment and provide reassurance for its safe handling in industrial settings.

Looking ahead, ongoing research is focused on expanding the applications of CAS No. 2172591-97-6. Potential areas of exploration include its use as a building block for advanced materials such as polymers or nanomaterials. Additionally, investigations into its role as an enzyme inhibitor or receptor modulator are expected to unlock new therapeutic applications.

In conclusion, the compound 3-1-(Hydroxymethyl)cyclohexyloxolan-